6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-amino-1-(4-fluorophenyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C10H8FN3O2/c11-6-1-3-7(4-2-6)14-8(12)5-9(15)13-10(14)16/h1-5H,12H2,(H,13,15,16)
• InChI Key: DEJCZMYPEDKNIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=CC(=O)NC2=O)N)F
• Molecular Formula: C10H8FN3O2
• Molecular Weight: 221.19 g/mol

Description

6-amino-1-(4-fluorophenyl)pyrimidine-2,4(1H,3H)-dione, also known as 6-APPD, is a heterocyclic compound with a wide variety of applications in the scientific research field. 6-APPD is a key intermediate in the synthesis of various drugs and chemicals, and has been used in the synthesis of drugs such as Gefitinib and Erlotinib. 6-APPD is also used in the synthesis of dyes, pigments, and other organic compounds. In addition to its use in the synthesis of drugs and other organic compounds, 6-APPD has also been studied for its potential applications in the field of biochemistry and physiology.

Scientific Research Applications

Supramolecular Chemistry Applications

The study by Fonari et al. (2004) introduces the use of novel pyrimidine derivatives, including 6-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-ylsulfamic acid, as suitable ligands for co-crystallization with 1,10-diaza-18-crown-6. This results in complex supramolecular assemblies through extensive hydrogen-bonding intermolecular interactions, illustrating the potential of such compounds in creating advanced materials with specific structural properties Fonari et al., 2004.

Synthetic Methodologies and Chemical Transformations

Hamama et al. (2012) report on the facile construction of substituted pyrimido[4,5-d]pyrimidones by transforming enaminouracil. This involves the reaction of 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione with primary aromatic or heterocyclic amines and formaldehyde or aromatic (heterocyclic) aldehydes, showcasing a broad scope for generating a diverse array of pyrimidine derivatives for further chemical exploration Hamama et al., 2012.

Optical and Nonlinear Optical (NLO) Properties

Mohan et al. (2020) synthesized three novel pyrimidine-based bis-uracil derivatives, including one involving 6-amino-1,3-dimethylpyrimidine-2,4(1H, 3H)-dione. These compounds were evaluated for their antimicrobial, photoluminescence, and molecular docking properties, as well as for their kinetic, thermal stabilities, and NLO properties. The study highlights the potential use of these derivatives in NLO device fabrications, signifying their importance in optical applications Mohan et al., 2020.

Biomedical Research Applications

Although not directly matching the exact chemical name provided, related research by Aksinenko et al. (2016) on 5,5-bis(trifluoromethyl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones derived from similar pyrimidine structures demonstrates significant antimicrobial activity against various pathogens. This underscores the broader potential of pyrimidine derivatives in developing new antimicrobial agents Aksinenko et al., 2016.